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Compound of Interest

Compound Name: Sodium Methotrexate

Cat. No.: B012208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the calculation and administration

of sodium methotrexate (MTX) in mouse models, a critical component in preclinical studies

for oncology, autoimmune diseases, and inflammatory conditions. Accurate dosing is

paramount for obtaining reproducible and reliable data while ensuring animal welfare.

Mechanism of Action
Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate

reductase (DHFR), an enzyme essential for the conversion of dihydrofolate to tetrahydrofolate.

[1][2] Tetrahydrofolate is a key cofactor in the synthesis of purine nucleotides and thymidylate,

which are vital for DNA synthesis, repair, and cellular replication.[1] By disrupting this pathway,

methotrexate preferentially targets rapidly proliferating cells, such as cancerous cells and

activated immune cells.[1][2] In the context of autoimmune diseases, MTX is also thought to

exert anti-inflammatory effects by promoting the release of adenosine, which can suppress T-

cell activation and B-cell function.[1][2]

digraph "Methotrexate_Signaling_Pathway" { rankdir="LR"; graph [fontname="Arial",
fontsize=12, size="7.5,5!", ratio=fill]; node [shape=box, style="filled", fontname="Arial",
fontsize=10]; edge [arrowhead="normal", color="#202124"];
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subgraph "cluster_Cell" { label="Cell"; bgcolor="#F1F3F4"; "MTX" [label="Methotrexate",

shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "DHFR"

[label="Dihydrofolate\nReductase", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "DHF"

[label="Dihydrofolate", fillcolor="#FBBC05", fontcolor="#202124"]; "THF"

[label="Tetrahydrofolate", fillcolor="#FBBC05", fontcolor="#202124"]; "Purine_Synthesis"

[label="Purine Synthesis", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Thymidylate_Synthesis" [label="Thymidylate\nSynthesis", shape=box, fillcolor="#34A853",

fontcolor="#FFFFFF"]; "DNA_Synthesis" [label="DNA Synthesis &\nCell Proliferation",

shape=box, fillcolor="#5F6368", fontcolor="#FFFFFF"];

} }

Caption: Simplified diagram of Methotrexate's mechanism of action.

Dosage and Administration in Murine Models
The optimal dosage and administration schedule for methotrexate can vary significantly

depending on the mouse strain, age, disease model, and experimental objectives. The

following tables summarize common dosage ranges reported in preclinical studies. It is crucial

to consult relevant literature and institutional guidelines when designing experiments.

Table 1: Methotrexate Dosage in Autoimmune and Inflammatory Mouse Models
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Mouse
Model

Strain
Dosage
(mg/kg)

Administrat
ion Route

Dosing
Schedule

Reference

Collagen-

Induced

Arthritis (CIA)

DBA/1J
2, 10, 20, or

50

Subcutaneou

s (s.c.)

Once weekly

for 6 weeks
[1][3]

Collagen-

Induced

Arthritis (CIA)

(Balb/c x

B10.Q)F1

and B10.Q

Titrated

doses
Not specified

Started 1 day

after disease

onset for 14

days

[1]

Experimental

Autoimmune

Encephalomy

elitis (EAE)

BALB/c
Titrated

doses
Not specified

Started 1 day

after disease

onset for 14

days

[1]

Experimental

Systemic

Lupus

Erythematosu

s (SLE)

Not specified 2 Not specified
Once a week

for 10 months
[1]

Table 2: Methotrexate Dosage in Oncology Mouse Models

Mouse
Model

Strain
Dosage
(mg/kg)

Administrat
ion Route

Dosing
Schedule

Reference

General

Anticancer

Studies

Not specified 2.5 - 1000
Intraperitonea

l (i.p.)

Bolus or

infusion (24,

72, 168 h)

[4]

Pharmacokin

etic Study

Female mice

(mean weight

24g)

1 (days 1-4),

2 (days 5-8),

4 (duration of

experiment)

Intraperitonea

l (i.p.)
Daily [5]

Table 3: Toxicity Data for Methotrexate in Mice
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Parameter Value Route Strain Reference

LD50 94 mg/kg
Intraperitoneal

(i.p.)
Not specified [6][7]

LD50 146 mg/kg Oral Not specified [8]

LD50 (5-week-

old mice)
59 mg/kg Not specified Not specified [9]

LD50 (16-week-

old mice)
284 mg/kg Not specified Not specified [9]

Maximally

Tolerated Dose

(10% body

weight loss)

760 mg/kg

(bolus) vs. 3.8

mg/kg (72h

infusion)

Intraperitoneal

(i.p.)
Not specified [4]

Experimental Protocols
Preparation of Methotrexate for Injection
Materials:

Methotrexate sodium salt powder

Sterile, preservative-free 0.9% Sodium Chloride Injection, USP

Sterile vials

Sterile syringes and needles (e.g., 27-gauge)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Reconstitution: For most applications, use preservative-free methotrexate.[1] Reconstitute

the methotrexate sodium salt powder with sterile, preservative-free 0.9% Sodium Chloride

Injection to a desired stock concentration. A common stock concentration is 1 mg/mL.[1][6] If
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necessary, the pH can be adjusted to approximately 8.5 with sodium hydroxide or

hydrochloric acid.[1]

Dilution: Based on the individual mouse's body weight and the desired dosage, calculate the

required volume of the methotrexate stock solution. Further dilute the stock solution with

sterile 0.9% Sodium Chloride Injection to a final volume suitable for the chosen

administration route (typically 100-200 µL for intraperitoneal or subcutaneous injection).[1]

Storage: Protect the reconstituted methotrexate solution from light. For short-term storage,

refrigeration at 2-8°C is recommended.[1] For longer-term storage, consult the

manufacturer's instructions; some preparations can be stored at -20°C.[10]

Dosage Calculation
Formula:

Volume to inject (mL) = (Desired dose (mg/kg) x Mouse weight (kg)) / Concentration of MTX

solution (mg/mL)

Example Calculation:

Desired dose: 10 mg/kg

Mouse weight: 25 g (0.025 kg)

Concentration of MTX solution: 1 mg/mL

Volume to inject (mL) = (10 mg/kg * 0.025 kg) / 1 mg/mL = 0.25 mL

Administration of Methotrexate to Mice
Pre-Administration Checklist:

Accurately weigh each mouse before administration.[1]

Properly restrain the mouse to minimize stress and ensure accurate injection.[1]

Use a new sterile syringe and needle for each animal to prevent cross-contamination.[1]
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Administration Routes:

Intraperitoneal (i.p.) Injection: Hold the mouse firmly by the scruff of the neck, allowing its

hindquarters to rest on a firm surface. Tilt the mouse slightly head-down and inject into the

lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the

bladder or cecum. Gently aspirate to ensure no fluid or blood is drawn back before slowly

injecting the solution.[1]

Subcutaneous (s.c.) Injection: Grasp a fold of skin over the back, between the shoulder

blades, to form a "tent." Insert the needle at the base of the tented skin, parallel to the spine.

Gently aspirate to check for blood, then inject the solution.[1]

Intravenous (i.v.) Injection (Tail Vein): This route requires significant skill and proper restraint.

Warming the tail with a heat lamp or warm water can help dilate the veins. Place the mouse

in a suitable restrainer and clean the tail with an alcohol wipe. Insert the needle into one of

the lateral tail veins and slowly inject the solution.[1]

digraph "Experimental_Workflow" { rankdir="TB"; graph [fontname="Arial", fontsize=12,
size="7.5,5!", ratio=fill]; node [shape=box, style="filled", fontname="Arial", fontsize=10,
fillcolor="#F1F3F4", color="#202124"]; edge [color="#202124"];

A [label="Prepare MTX Solution\n(e.g., 1 mg/mL)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

B [label="Accurately Weigh Mouse", fillcolor="#FBBC05", fontcolor="#202124"]; C

[label="Calculate Dosage Volume", fillcolor="#FBBC05", fontcolor="#202124"]; D

[label="Administer MTX\n(i.p., s.c., or i.v.)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E

[label="Monitor Mouse\n(Body Weight, Clinical Signs)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; F [label="Data Collection & Analysis", fillcolor="#5F6368",

fontcolor="#FFFFFF"];

A -> B; B -> C; C -> D; D -> E; E -> F; }

Caption: Generalized workflow for Methotrexate administration in mice.

Monitoring for Toxicity
Close monitoring of animals is essential, as methotrexate can cause significant toxicity.
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Body Weight: Body weight loss is a primary indicator of MTX-induced toxicity. Mice should be

weighed daily or at regular intervals. A significant drop in body weight (e.g., >15-20%) may

require a dose reduction or euthanasia.[1][4]

Clinical Signs: Observe mice for signs of distress, including lethargy, ruffled fur, hunched

posture, and diarrhea.[1]

Hematological Effects: Methotrexate can suppress hematopoiesis, leading to anemia,

leukopenia, and thrombocytopenia.[6]

Conclusion
The successful administration of methotrexate in mouse models hinges on meticulous

preparation, accurate dosing, and diligent monitoring. The protocols and data presented here

offer a comprehensive guide for researchers. However, it is imperative to adapt these

guidelines to the specific experimental context and to adhere to all institutional animal care and

use committee (IACUC) regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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